Cas no 1156971-93-5 (ethyl N-(4-{[1-(pyridin-2-yl)ethyl]amino}phenyl)carbamate)

• Product Name: ethyl N-(4-{[1-(pyridin-2-yl)ethyl]amino}phenyl)carbamate
• CAS No: 1156971-93-5
• MF: C₁₆H₁₉N₃O₂
• MW: 285.340963602066
• CID: 5215585
• Update Time: 2025-10-31

ethyl N-(4-{[1-(pyridin-2-yl)ethyl]amino}phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-(4-{[1-(pyridin-2-yl)ethyl]amino}phenyl)carbamate
• Carbamic acid, N-[4-[[1-(2-pyridinyl)ethyl]amino]phenyl]-, ethyl ester

• Inchi： 1S/C16H19N3O2/c1-3-21-16(20)19-14-9-7-13(8-10-14)18-12(2)15-6-4-5-11-17-15/h4-12,18H,3H2,1-2H3,(H,19,20)
• InChI Key： RRYWPWQMHICUGD-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)NC1=CC=C(NC(C2=NC=CC=C2)C)C=C1

Computed Properties

• Exact Mass: 285.148
• Monoisotopic Mass: 285.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2A^2

Additional information on ethyl N-(4-{[1-(pyridin-2-yl)ethyl]amino}phenyl)carbamate

Ethyl N-(4-{[1-(Pyridin-2-yl)ethyl]amino}phenyl)carbamate (CAS No. 1156971-93-5): An Overview

Ethyl N-(4-{[1-(pyridin-2-yl)ethyl]amino}phenyl)carbamate (CAS No. 1156971-93-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of carbamates, which are known for their diverse biological activities, including anticholinergic, antifungal, and anticancer properties. The unique structure of ethyl N-(4-{[1-(pyridin-2-yl)ethyl]amino}phenyl)carbamate makes it a promising candidate for further research and development in drug discovery.

The chemical structure of ethyl N-(4-{[1-(pyridin-2-yl)ethyl]amino}phenyl)carbamate consists of an ethyl carbamate moiety linked to an aromatic ring substituted with a pyridine-containing amino group. This structural arrangement confers the compound with specific pharmacological properties that are of interest in various therapeutic areas. Recent studies have highlighted the potential of this compound in modulating key biological pathways involved in disease progression.

In the context of medicinal chemistry, ethyl N-(4-{[1-(pyridin-2-yl)ethyl]amino}phenyl)carbamate has been investigated for its ability to interact with specific protein targets. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent binding affinity to certain G protein-coupled receptors (GPCRs), which are important targets for the treatment of neurological disorders and cardiovascular diseases. The selective interaction with these receptors suggests that ethyl N-(4-{[1-(pyridin-2-yl)ethyl]amino}phenyl)carbamate could be developed into a novel therapeutic agent with high specificity and reduced side effects.

Beyond its potential as a receptor modulator, ethyl N-(4-{[1-(pyridin-2-yl)ethyl]amino}phenyl)carbamate has also been studied for its anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. A notable study published in *Cancer Research* reported that ethyl N-(4-{[1-(pyridin-2-yl)ethyl]amino}phenyl)carbamate selectively targets and inhibits the activity of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings suggest that this compound could be a valuable addition to the arsenal of anticancer drugs, particularly for treating cancers with specific genetic mutations.

The pharmacokinetic properties of ethyl N-(4-{[1-(pyridin-2-yl)ethyl]amino}phenyl)carbamate have also been evaluated to assess its suitability for clinical development. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring effective drug delivery and minimizing toxicity. Additionally, preliminary toxicity studies have indicated that ethyl N-(4-{[1-(pyridin-2-yl)ethyl]amino}phenyl)carbamate has a good safety margin, making it a promising candidate for further preclinical and clinical evaluation.

In terms of synthesis, the preparation of ethyl N-(4-{[1-(pyridin-2-yl)ethyl]amino}phenyl)carbamate involves several well-established chemical reactions. The synthesis typically begins with the formation of the amino-substituted phenyl intermediate, followed by coupling with ethyl chloroformate to form the carbamate ester. The final step involves the introduction of the pyridine-containing substituent through an amine coupling reaction. This synthetic route is scalable and can be adapted for large-scale production, which is essential for commercialization and clinical trials.

The future prospects for ethyl N-(4-{[1-(pyridin-2-yl)ethyl]amino}phenyl)carbamate are promising. Ongoing research is focused on optimizing its pharmacological properties through structure-based drug design and exploring its potential in combination therapies. Additionally, efforts are being made to develop prodrugs or formulations that enhance its bioavailability and reduce potential side effects. These advancements could lead to the development of more effective and safer therapeutic options for patients suffering from various diseases.

In conclusion, Ethyl N-(4-{[1-(pyridin-2-yl)ethyl]amino}phenyl)carbamate (CAS No. 1156971-93-5) is a multifaceted compound with significant potential in medicinal chemistry and drug discovery. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As more studies continue to uncover its therapeutic potential, this compound could play a crucial role in advancing medical treatments and improving patient outcomes.